Cas no 685109-16-4 ((2,4-DICHLOROPHENYL)[1-(4-METHYL-6-PHENYL-2-PYRIMIDINYL)-1H-1,2,3-TRIAZOL-4-YL]METHANONE)

• Product Name: (2,4-DICHLOROPHENYL)[1-(4-METHYL-6-PHENYL-2-PYRIMIDINYL)-1H-1,2,3-TRIAZOL-4-YL]METHANONE
• CAS No: 685109-16-4
• MF: C₂₀H₁₃Cl₂N₅O
• MW: 410.256121397018
• CID: 5233677
• Update Time: 2026-03-08

(2,4-DICHLOROPHENYL)[1-(4-METHYL-6-PHENYL-2-PYRIMIDINYL)-1H-1,2,3-TRIAZOL-4-YL]METHANONE Chemical and Physical Properties

Names and Identifiers

• (2,4-DICHLOROPHENYL)[1-(4-METHYL-6-PHENYL-2-PYRIMIDINYL)-1H-1,2,3-TRIAZOL-4-YL]METHANONE
• 2-[4-(2,4-dichlorobenzoyl)-1H-1,2,3-triazol-1-yl]-4-methyl-6-phenylpyrimidine

• Inchi： 1S/C20H13Cl2N5O/c1-12-9-17(13-5-3-2-4-6-13)24-20(23-12)27-11-18(25-26-27)19(28)15-8-7-14(21)10-16(15)22/h2-11H,1H3
• InChI Key： XLWABBDUQIBVQC-UHFFFAOYSA-N
• SMILES： CC1N=C(N2N=NC(C(C3C=CC(Cl)=CC=3Cl)=O)=C2)N=C(C2C=CC=CC=2)C=1

Additional information on (2,4-DICHLOROPHENYL)[1-(4-METHYL-6-PHENYL-2-PYRIMIDINYL)-1H-1,2,3-TRIAZOL-4-YL]METHANONE

The Compound CAS No. 685109-16-4: (2,4-DICHLOROPHENYL)[1-(4-METHYL-6-PHENYL-2-PYRIMIDINYL)-1H-1,2,3-TRIAZOL-4-YL]METHANONE

The compound with CAS No. 685109-16-4, named (2,4-DICHLOROPHENYL)[1-(4-METHYL-6-PHENYL-2-PYRIMIDINYL)-1H-1,2,3-TRIAZOL-4-YL]METHANONE, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its complex structure, which includes a dichlorophenyl group, a pyrimidinyl moiety, and a triazole ring. The combination of these functional groups makes it a versatile compound with unique properties.

Recent studies have highlighted the importance of triazole-containing compounds in drug discovery and materials science. The triazole ring in this compound is known for its high stability and ability to form strong hydrogen bonds, making it an attractive component for designing bioactive molecules. Additionally, the presence of the dichlorophenyl group contributes to the compound's lipophilicity, which is crucial for its potential application in pharmaceuticals where membrane permeability is essential.

The pyrimidinyl moiety in the structure further enhances the compound's versatility. Pyrimidine derivatives are widely studied for their role in nucleic acid synthesis and as building blocks for antiviral and anticancer agents. The substitution pattern on the pyrimidine ring (specifically at positions 4 and 6) plays a critical role in determining the compound's reactivity and selectivity. Recent research has shown that such substitutions can significantly influence the compound's ability to interact with biological targets, making it a promising candidate for therapeutic applications.

One of the most intriguing aspects of this compound is its potential as a building block for advanced materials. The combination of aromatic rings and heterocyclic structures allows for extensive conjugation, which is desirable in applications such as organic electronics and optoelectronics. For instance, materials derived from this compound could be used in the development of high-efficiency organic light-emitting diodes (OLEDs) or photovoltaic devices. Recent advancements in synthetic methodologies have made it possible to incorporate such complex structures into functional materials with tailored properties.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitution, cyclization, and coupling reactions. The key challenge lies in controlling the regioselectivity during the formation of the triazole ring and ensuring high purity of the final product. Researchers have employed various strategies, including microwave-assisted synthesis and catalytic methods, to optimize the reaction conditions and improve yield.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Studies have shown that under certain conditions, such as UV irradiation or enzymatic degradation, the compound undergoes fragmentation reactions that lead to less complex byproducts. These findings are particularly relevant for applications where long-term stability or biodegradability is a concern.

Looking ahead, the potential applications of CAS No. 685109-16-4 are vast and varied. Its unique combination of functional groups makes it an ideal candidate for exploring new frontiers in medicinal chemistry, materials science, and beyond. As research continues to uncover its properties and capabilities, this compound is poised to play a significant role in advancing both academic knowledge and industrial innovation.